Cas no 42882-75-7 (1-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)ethanone)

• Product Name: 1-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)ethanone
• CAS No: 42882-75-7
• Molecular Formula: C₁₃H₁₆O
• Molecular Weight: 188.266
• CID: 3166935
• PubChem ID: 15082297

1-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)ethanone Properties

Names and Identifiers

• 1-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)ethanone
• 42882-75-7
• 1-(6,7,8,9-Tetrahydro-5H-benzo[7]annulen-2-yl)ethanone
• SCHEMBL9419020

• InChIKey： ORFOZCMRNPHBMF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O/c1-10(14)12-8-7-11-5-3-2-4-6-13(11)9-12/h7-9H,2-6H2,1H3
• SMILES： CC(=O)C1=CC2=C(CCCCC2)C=C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.120115130g/mol
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones